N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C15H23N3OS/c1-12-3-4-13(2)14(11-12)16-15(20)18-7-5-17(6-8-18)9-10-19/h3-4,11,19H,5-10H2,1-2H3,(H,16,20)
• InChI Key: ICJOARDFTGYSKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)N2CCN(CC2)CCO
• Molecular Formula: C15H23N3OS
• Molecular Weight: 293.4 g/mol

Description

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide, also known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a piperazine derivative that has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act on the central nervous system by increasing the levels of neurotransmitters such as serotonin and dopamine. This results in an increase in appetite and a reduction in stress and anxiety.
Biochemical and physiological effects:
N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been found to exhibit a range of biochemical and physiological effects, including increased feed intake, improved growth performance, and reduced stress and anxiety. In addition, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been shown to modulate the immune system and improve gut health in animals.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has several advantages for use in lab experiments, including its low toxicity and ease of use. However, its effects can be influenced by a range of factors, including the species and age of the animals being studied, as well as the dose and duration of treatment.

Future Directions

There are several areas of future research that could be explored with regards to N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide. These include investigating its potential use as a treatment for human conditions such as anxiety and depression, as well as further exploring its effects on the immune system and gut health. Additionally, more research is needed to determine the optimal dose and duration of treatment for different animal species and age groups.

Synthesis Methods

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide can be synthesized through a variety of methods, including the reaction of 2,5-dimethylphenyl isothiocyanate with 2-aminoethanol in the presence of a base. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been studied for its potential applications in various fields, including agriculture, medicine, and animal husbandry. In agriculture, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been found to be an effective feed attractant for fish and shrimp, leading to increased growth rates and improved feed conversion ratios. In medicine, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been investigated for its potential use as a treatment for various conditions, including anxiety and depression. In animal husbandry, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been found to improve feed intake and growth performance in pigs and poultry.